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Compound of Interest

Compound Name:
1-(3-Chloromethyl-4-hydroxy-

phenyl)-ethanone

Cat. No.: B141236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and analytical methodologies for 1-(3-Chloromethyl-4-hydroxy-phenyl)-ethanone
(CAS No. 24085-05-0). This compound, also known as 3'-Chloromethyl-4'-

hydroxyacetophenone, is a key intermediate in the synthesis of various organic molecules,

including active pharmaceutical ingredients.[1][2]

Physicochemical Data
A summary of the key physical and chemical properties of 1-(3-Chloromethyl-4-hydroxy-
phenyl)-ethanone is presented below. These parameters are crucial for its handling, storage,

and application in synthetic chemistry.
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Property Value Notes

Molecular Formula C₉H₉ClO₂ -

Molecular Weight 184.62 g/mol [1][3]

Boiling Point 363.6 °C at 760 mmHg Predicted value.[3][4]

Melting Point 160 °C (decomposes) [3][4]

Flash Point 173.7 °C [3]

Density 1.255 g/cm³ [3]

Appearance Red to light red/pink solid [1][3]

Solubility

Slightly soluble in Acetonitrile

and Methanol; Sparingly

soluble in DMSO.

[3]

Vapor Pressure 8.52E-06 mmHg at 25°C [3]

Refractive Index 1.565 [3]

pKa 7.58 ± 0.48 Predicted value.[3]

Synthesis Pathway
1-(3-Chloromethyl-4-hydroxy-phenyl)-ethanone is typically synthesized via the

chloromethylation of 4-hydroxyacetophenone.[1][2] This reaction, a variant of the Blanc

reaction, introduces a chloromethyl group onto the aromatic ring.
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Synthesis of 1-(3-Chloromethyl-4-hydroxy-phenyl)-ethanone
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1-(3-Chloromethyl-4-hydroxy-phenyl)-ethanone
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Caption: Synthesis of 1-(3-Chloromethyl-4-hydroxy-phenyl)-ethanone.

Experimental Protocol: Boiling Point Determination
The following is a generalized protocol for the determination of the boiling point of a solid

organic compound such as 1-(3-Chloromethyl-4-hydroxy-phenyl)-ethanone using the

capillary method.

Materials:

1-(3-Chloromethyl-4-hydroxy-phenyl)-ethanone sample

Melting point apparatus with boiling point determination capability (e.g., Thiele tube with

heating oil or an automated apparatus)

Capillary tubes (sealed at one end)

Small diameter glass tube (e.g., a shortened NMR tube), sealed at one end

Thermometer

Heating mantle or oil bath
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Stirring mechanism

Procedure:

Sample Preparation: Introduce a small amount of the solid 1-(3-Chloromethyl-4-hydroxy-
phenyl)-ethanone into the small diameter glass tube.

Capillary Insertion: Place a capillary tube, open end down, into the glass tube containing the

sample.

Apparatus Setup: Attach the glass tube assembly to a thermometer. Immerse the setup in a

heating bath (e.g., silicone oil in a Thiele tube). The sample should be level with the

thermometer bulb.

Heating: Begin heating the bath at a slow, controlled rate (approximately 1-2 °C per minute)

as the temperature approaches the expected boiling point. Ensure the bath is stirred

continuously to maintain a uniform temperature.

Observation: As the sample melts and the temperature rises, a steady stream of bubbles will

emerge from the open end of the inverted capillary tube.

Boiling Point Identification: The boiling point is the temperature at which the stream of

bubbles just ceases and the liquid begins to enter the capillary tube.

Recording: Record the temperature at which this occurs. For accuracy, repeat the

measurement two to three times and calculate the average.
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Boiling Point Determination Workflow
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Caption: Workflow for boiling point determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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